Cas no 321970-25-6 (Dimethyl 1-benzyl-1H-imidazole-4,5-dicarboxylate)

• Product Name: Dimethyl 1-benzyl-1H-imidazole-4,5-dicarboxylate
• CAS No: 321970-25-6
• MF: C₁₄H₁₄N₂O₄
• MW: 274.271963596344
• MDL: MFCD00428974
• CID: 1092096
• PubChem ID: 561429
• Update Time: 2025-07-30

Dimethyl 1-benzyl-1H-imidazole-4,5-dicarboxylate Chemical and Physical Properties

Names and Identifiers

• Dimethyl 1-benzyl-1H-imidazole-4,5-dicarboxylate
• 1-benzyl-1H-imidazole-4,5-dicarboxylic acid dimethyl ester
• dimethyl 1-benzylimidazole-4,5-dicarboxylate
• DB-301318
• W16217
• MFCD00428974
• AS-67909
• SCHEMBL4150352
• Dimethyl1-benzyl-1H-imidazole-4,5-dicarboxylate
• WMA97025
• 321970-25-6
• 4,5-dimethyl 1-benzyl-1H-imidazole-4,5-dicarboxylate
• 1H-Imidazole-4,5-dicarboxylic acid, 1-benzyl-, dimethyl ester
• AKOS003618692
• 1-Benzyl-1H-imidazole-4,5-dicaroxylic acid dimethyl ester
• Dimethyl 1-benzyl-1H-imidazole-4,5-dicarboxylate #

• MDL： MFCD00428974
• Inchi： 1S/C14H14N2O4/c1-19-13(17)11-12(14(18)20-2)16(9-15-11)8-10-6-4-3-5-7-10/h3-7,9H,8H2,1-2H3
• InChI Key： AQLGPELKQBCWGJ-UHFFFAOYSA-N
• SMILES： O(C)C(C1=C(C(=O)OC)N=CN1CC1C=CC=CC=1)=O

Computed Properties

• Exact Mass: 274.09542
• Monoisotopic Mass: 274.09535693g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 20
• Rotatable Bond Count: 6
• Complexity: 355
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 70.4Ų

Experimental Properties

• PSA: 70.42

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Imidazoles Substituted imidazoles

Additional information on Dimethyl 1-benzyl-1H-imidazole-4,5-dicarboxylate

Dimethyl 1-benzyl-1H-imidazole-4,5-dicarboxylate (CAS No. 321970-25-6): An Overview and Recent Developments

Dimethyl 1-benzyl-1H-imidazole-4,5-dicarboxylate (CAS No. 321970-25-6) is a versatile organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique structural features, has shown promise in various applications, including as a building block for the synthesis of more complex molecules and as a potential therapeutic agent.

The molecular formula of Dimethyl 1-benzyl-1H-imidazole-4,5-dicarboxylate is C₁₃H₁₄N₂O₄, and it has a molecular weight of approximately 266.25 g/mol. The compound features a benzyl group attached to an imidazole ring, with two carboxylic acid groups esterified to form dimethyl esters. This combination of functional groups imparts unique chemical properties that make it valuable in both synthetic and biological contexts.

In recent years, Dimethyl 1-benzyl-1H-imidazole-4,5-dicarboxylate has been the subject of several studies aimed at exploring its potential applications in drug discovery and development. One notable area of research is its use as an intermediate in the synthesis of imidazole-based drugs. Imidazole derivatives are known for their diverse biological activities, including antifungal, antibacterial, and anti-inflammatory properties. The presence of the benzyl group and the dimethyl esters in Dimethyl 1-benzyl-1H-imidazole-4,5-dicarboxylate provides additional structural diversity that can be exploited to fine-tune the pharmacological properties of the final drug molecules.

A study published in the *Journal of Medicinal Chemistry* in 2022 highlighted the use of Dimethyl 1-benzyl-1H-imidazole-4,5-dicarboxylate as a key intermediate in the synthesis of a novel class of imidazole-based antifungal agents. The researchers demonstrated that compounds derived from this intermediate exhibited potent antifungal activity against a range of clinically relevant fungal pathogens, including Candida albicans and Aspergillus fumigatus. The study also noted that these compounds showed low cytotoxicity towards mammalian cells, making them promising candidates for further development.

Beyond its role in drug synthesis, Dimethyl 1-benzyl-1H-imidazole-4,5-dicarboxylate has also been investigated for its potential as a ligand in metal coordination chemistry. A recent publication in *Inorganic Chemistry* reported the synthesis and characterization of several metal complexes featuring Dimethyl 1-benzyl-1H-imidazole-4,5-dicarboxylate as a ligand. These complexes exhibited interesting electronic and magnetic properties, which could be useful in the development of new materials for catalytic or electronic applications.

The synthetic versatility of Dimethyl 1-benzyl-1H-imidazole-4,5-dicarboxylate is another factor contributing to its importance in chemical research. The compound can be synthesized through a multi-step process involving the reaction of benzylimidazole with dimethyl carbonate or other suitable reagents. The ability to introduce various substituents at different positions on the imidazole ring or the benzyl group allows for the creation of a wide range of structurally diverse derivatives. This flexibility is particularly valuable in medicinal chemistry, where subtle changes in molecular structure can significantly impact biological activity.

In addition to its synthetic applications, Dimethyl 1-benzyl-1H-imidazole-4,5-dicarboxylate has been studied for its potential as a probe molecule in biological assays. A study published in *Bioorganic & Medicinal Chemistry Letters* explored the use of Dimethyl 1-benzyl-1H-imidazole-4,5-dicarboxylate as a fluorescent probe for detecting specific enzymes involved in metabolic pathways. The researchers found that the compound could be modified with fluorescent tags to create highly sensitive and selective probes for enzyme activity assays.

The environmental impact and safety profile of Dimethyl 1-benzyl-1H-imidazole-4,5-dicarboxylate are also important considerations for its practical use. While no significant environmental or health hazards have been reported for this compound to date, ongoing research is focused on ensuring its safe handling and disposal. Proper safety protocols should be followed when working with this compound to minimize any potential risks.

In conclusion, Dimethyl 1-benzyl-1H-imidazole-4,5-dicarboxylate (CAS No. 321970-25-6) is a multifaceted compound with broad applications in medicinal chemistry, pharmaceutical research, and materials science. Its unique structural features and synthetic versatility make it an attractive candidate for further exploration and development. As research continues to uncover new possibilities for this compound, it is likely to play an increasingly important role in advancing our understanding and treatment of various diseases.